Cas no 1797132-54-7 (2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride)

• Product Name: 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride
• CAS No: 1797132-54-7
• CID: 4553292
• Update Time: 2025-06-08

2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride

Additional information on 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride

Introduction to 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride (CAS No. 1797132-54-7)

2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride, identified by its CAS number 1797132-54-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in various biochemical pathways.

The core structure of this compound consists of a phenethylamine derivative with distinct substitutions on the aromatic ring system. The presence of dimethoxy groups at the 2 and 5 positions, along with dimethyl groups at the 3 and 4 positions on the benzene ring, imparts unique electronic and steric properties. Additionally, the N-(2-methoxybenzyl) side chain introduces another layer of complexity, influencing both the compound's reactivity and its interaction with biological targets.

In recent years, there has been growing interest in phenethylamine derivatives due to their reported pharmacological activities. These compounds are known to interact with various neurotransmitter systems, making them promising candidates for treating neurological and psychiatric disorders. The specific arrangement of substituents in 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride may confer selectivity for certain receptors or enzymes, which is a critical factor in drug design.

One of the most compelling aspects of this compound is its potential role as an intermediate in synthesizing more complex molecules. The presence of reactive sites such as the amine group and aromatic rings allows for further functionalization, enabling chemists to explore a wide range of derivatives. This flexibility is particularly valuable in drug development pipelines, where iterative modifications are often necessary to optimize efficacy and reduce side effects.

Recent studies have begun to explore the biological activity of 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride using both in vitro and in vivo models. Preliminary findings suggest that this compound may exhibit properties relevant to pain modulation and neuroprotection. These effects are attributed to its ability to interact with serotonergic and dopaminergic pathways, which are implicated in various neurological conditions. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions, nucleophilic substitutions, and protection-deprotection techniques. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities for research purposes. Such advancements are crucial for advancing drug discovery efforts and translating promising candidates into viable therapeutic agents.

From a computational chemistry perspective, 2-(2,5-Dimethoxy-3,4-dimethylphenyl)-N-(2-methoxybenzyl)ethan-1-amine Hydrochloride has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into how the compound's structure influences its affinity for specific receptors. By integrating experimental data with computational predictions, researchers can refine their understanding of the molecule's pharmacophore and guide future modifications.

The hydrochloride salt form of this compound offers several advantages over the free base. Enhanced solubility in aqueous media facilitates formulation into dosage forms suitable for clinical trials. Additionally, the salt form improves stability during storage and transportation, ensuring that the compound remains viable for extended periods. These attributes make it an attractive candidate for further development in preclinical studies.

In conclusion, 1797132-54-7 represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of substituents and functional groups positions it as a valuable tool for exploring new therapeutic strategies. As research progresses, further insights into its biological activity and synthetic utility will continue to emerge, enhancing our understanding of its role in drug discovery.